Cas no 852155-22-7 (3-methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide)

• Product Name: 3-methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• CAS No: 852155-22-7
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6214573
• PubChem ID: 5104893
• Update Time: 2025-11-01

3-methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• 852155-22-7
• AKOS024591786
• F0649-0074
• 3-methoxy-N-((2-oxopyrrolidin-1-yl)methyl)-N-(p-tolyl)benzamide
• SR-01000907477
• SR-01000907477-1
• 3-methoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• Inchi： 1S/C20H22N2O3/c1-15-8-10-17(11-9-15)22(14-21-12-4-7-19(21)23)20(24)16-5-3-6-18(13-16)25-2/h3,5-6,8-11,13H,4,7,12,14H2,1-2H3
• InChI Key： WGTQFWABKGGFNK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CN(C(C1C=CC=C(C=1)OC)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide

Comprehensive Overview of 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-22-7)

3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-22-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzamide derivatives, which are widely studied for their bioactive potential. The presence of a methoxy group, a methylphenyl moiety, and a 2-oxopyrrolidinyl segment in its structure makes it a versatile candidate for various scientific investigations.

In recent years, the demand for novel benzamide derivatives has surged, driven by their potential roles in drug discovery and development. Researchers are particularly interested in compounds like 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide due to their ability to interact with biological targets, such as enzymes and receptors. The compound's structural complexity and functional diversity make it a promising subject for studies aimed at understanding its pharmacokinetics and pharmacodynamics. Additionally, its CAS No. 852155-22-7 serves as a unique identifier in chemical databases, facilitating easy access to its properties and research data.

The synthesis of 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the methoxy group and the formation of the amide bond, which are critical for achieving the desired molecular framework. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its purity and structural integrity. These analytical methods are essential for confirming the identity of CAS No. 852155-22-7 and validating its suitability for further research.

One of the most frequently asked questions about 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide relates to its potential applications. While the compound is primarily used in research settings, its bioactive properties suggest possible uses in the development of therapeutic agents. For instance, benzamide derivatives are known to exhibit anti-inflammatory, antimicrobial, and neuroprotective activities, making them valuable in medicinal chemistry. The inclusion of the 2-oxopyrrolidinyl group further enhances its potential, as this moiety is often associated with improved bioavailability and target specificity.

Another area of interest is the compound's solubility and stability, which are critical factors for its practical use. Researchers have explored various solvents and conditions to optimize these properties, ensuring that CAS No. 852155-22-7 can be effectively utilized in laboratory experiments. The compound's thermal stability and compatibility with common reagents are also under investigation, as these attributes influence its handling and storage requirements.

In the context of current trends, the scientific community is increasingly focused on sustainable chemistry and green synthesis methods. Efforts are being made to develop eco-friendly protocols for producing 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide, minimizing waste and reducing the use of hazardous reagents. This aligns with the broader goal of promoting environmentally responsible research practices while maintaining high yields and purity standards.

The growing interest in computational chemistry has also impacted the study of CAS No. 852155-22-7. Molecular modeling and in silico simulations are being used to predict the compound's interactions with biological targets, accelerating the discovery process. These tools provide valuable insights into the structure-activity relationship (SAR) of 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide, guiding the design of more effective derivatives.

In summary, 3-Methoxy-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-22-7) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential bioactive applications, makes it a valuable compound for researchers worldwide. As scientific advancements continue, the exploration of this and related benzamide derivatives is expected to yield significant contributions to the fields of drug development and molecular science.